Cas no 21479-51-6 (2-Propenoic acid, 2-methyl-, 2-aminopropyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 2-aminopropyl ester
• CAS No: 21479-51-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 1401354
• PubChem ID: 17864330
• Update Time: 2025-04-20

2-Propenoic acid, 2-methyl-, 2-aminopropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-aminopropyl ester
• 2-aminopropyl 2-methylprop-2-enoate
• 21479-51-6
• SCHEMBL236331
• DTXSID60591383

• Inchi： 1S/C7H13NO2/c1-5(2)7(9)10-4-6(3)8/h6H,1,4,8H2,2-3H3
• InChI Key： QMQCYMRBZCWBNI-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CC(C)N

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32